Cas no 852141-74-3 (N-{3-5-(2-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-5-(2-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 852141-74-3
• MF: C₂₀H₂₃N₃O₄S
• MW: 401.479323625565
• CID: 6278542
• PubChem ID: 3650031
• Update Time: 2025-07-09

N-{3-5-(2-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-5-(2-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-[3-[3-(2-methoxyphenyl)-2-propanoyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• F0652-0219
• N-(3-(5-(2-methoxyphenyl)-1-propionyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• 852141-74-3
• Z600397542
• N-{3-[5-(2-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• AKOS005609841

• Inchi： 1S/C20H23N3O4S/c1-4-20(24)23-18(16-10-5-6-11-19(16)27-2)13-17(21-23)14-8-7-9-15(12-14)22-28(3,25)26/h5-12,18,22H,4,13H2,1-3H3
• InChI Key： RBAANQATZWEKKP-UHFFFAOYSA-N
• SMILES： S(C)(NC1=CC=CC(=C1)C1CC(C2C=CC=CC=2OC)N(C(CC)=O)N=1)(=O)=O

Computed Properties

• Exact Mass: 401.14092740g/mol
• Monoisotopic Mass: 401.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-5-(2-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Research Briefing on N-{3-5-(2-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS: 852141-74-3)

In recent years, the compound N-{3-5-(2-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS: 852141-74-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazoline core and methanesulfonamide moiety, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-{3-5-(2-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide involves a multi-step process, starting with the condensation of 2-methoxyphenylhydrazine with a propanoyl derivative, followed by cyclization and subsequent sulfonylation. Recent studies have optimized this process to improve yield and purity, with particular emphasis on green chemistry principles to reduce environmental impact. The compound's structural elucidation has been confirmed via NMR, mass spectrometry, and X-ray crystallography, ensuring its chemical integrity for further studies.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways, notably cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In vitro studies using human cell lines have demonstrated its ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Moreover, molecular docking studies have provided insights into its binding interactions with these enzymes, highlighting the critical role of the methanesulfonamide group in stabilizing the enzyme-inhibitor complex.

In vivo studies using rodent models have further validated the compound's therapeutic efficacy. Administration of N-{3-5-(2-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide significantly reduced edema and pain responses in models of acute and chronic inflammation, with a favorable safety profile compared to traditional NSAIDs. These findings underscore its potential as a safer alternative for treating inflammatory disorders such as rheumatoid arthritis and osteoarthritis.

Beyond its anti-inflammatory properties, recent research has explored its anticancer potential. Preliminary data indicate that the compound induces apoptosis in certain cancer cell lines, possibly through the modulation of the PI3K/Akt/mTOR pathway. While these results are promising, further studies are needed to elucidate its full mechanism and evaluate its efficacy in more complex models, including patient-derived xenografts.

In conclusion, N-{3-5-(2-methoxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide represents a multifaceted molecule with significant therapeutic potential. Its dual anti-inflammatory and anticancer activities, coupled with a robust synthetic pathway, make it a compelling candidate for further development. Future research should focus on pharmacokinetic optimization and clinical trials to translate these findings into tangible medical advancements.